Cas no 62796-54-7 (2,4,6-Octatriynoic acid, methyl ester)
62796-54-7 structure
Product Name:2,4,6-Octatriynoic acid, methyl ester
CAS No:62796-54-7
MF:C9H6O2
MW:146.14274263382
CID:431062
PubChem ID:12051451
Update Time:2025-04-19
2,4,6-Octatriynoic acid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Octatriynoic acid, methyl ester
- methyl octa-2,4,6-triynoate
- 62796-54-7
- DTXSID20476521
-
- Inchi: 1S/C9H6O2/c1-3-4-5-6-7-8-9(10)11-2/h1-2H3
- InChI Key: CDCWFGFMJOMQLJ-UHFFFAOYSA-N
- SMILES: O(C(C#CC#CC#CC)=O)C
Computed Properties
- Exact Mass: 146.03678
- Monoisotopic Mass: 146.036779430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2,4,6-Octatriynoic acid, methyl ester Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
62796-54-7 (2,4,6-Octatriynoic acid, methyl ester) Related Products
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